3,4-Dihydro-1H-2-benzopyran-7-amine

• IUPAC Name: 3,4-dihydro-1H-isochromen-7-amine
• InChI: InChI=1S/C9H11NO/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-2,5H,3-4,6,10H2
• InChI Key: GGJUSGFZOUPGDI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1C=CC(=C2)N
• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• CAS No.: 1391224-90-0

Description

3,4-Dihydro-2H-1,5-benzodioxepin-7-amine (CAS RN: 175136-34-2) is a bicyclic organic compound with a molecular formula of C₉H₁₁NO₂ and a molecular weight of 165.19 g/mol . This compound features a fused benzodioxepin ring system substituted with an amine (-NH₂) group at the 7-position. Its crystalline form exhibits a melting point range of 81–82°C and is soluble in water, ethanol, and acetone .

Mechanism of Action

Target of Action

The primary targets of 3,4-Dihydro-1H-2-benzopyran-7-amine are the 5-HT 1A and 5-HT 7 receptors . These receptors are part of the serotonin system, which plays a crucial role in mood regulation and cognitive functions.

Mode of Action

3,4-Dihydro-1H-2-benzopyran-7-amine interacts with its targets by binding to the 5-HT 1A and 5-HT 7 receptors. This interaction can lead to changes in the receptor’s activity, potentially influencing the serotonin system’s function.

Biochemical Pathways

Given its affinity for serotonin receptors, it’s likely that it impacts the serotonin signaling pathway. This could lead to downstream effects on mood and cognition.

Result of Action

The molecular and cellular effects of 3,4-Dihydro-1H-2-benzopyran-7-amine’s action are largely dependent on its interaction with the 5-HT 1A and 5-HT 7 receptors. By modulating these receptors, the compound could potentially influence serotonin signaling and thereby affect mood and cognition.

Biological Activity

3,4-Dihydro-1H-2-benzopyran-7-amine (CAS No. 1391224-90-0) is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

3,4-Dihydro-1H-2-benzopyran-7-amine features a bicyclic structure that contributes to its pharmacological properties. The compound's molecular formula is $C_9H_{11}N$, and it has a molecular weight of approximately 135.19 g/mol. Its structural uniqueness allows for interactions with various biological targets, influencing its activity profile.

The biological activity of 3,4-Dihydro-1H-2-benzopyran-7-amine is primarily attributed to its ability to interact with specific receptors and enzymes:

• Receptor Interaction : Studies indicate that derivatives of benzopyran compounds can exhibit high affinity for serotonin receptors, particularly the 5-HT1A and 5-HT7 receptors. For instance, certain substituted derivatives showed Ki values as low as 0.3 nM for the 5-HT1A receptor, suggesting potent anxiolytic properties .
• Neuroprotective Effects : The compound has shown promise in inhibiting amyloid-induced toxicity, which is significant in the context of neurodegenerative diseases such as Alzheimer's. This mechanism involves preventing the aggregation of amyloid-beta peptides, thus protecting neuronal cells from degeneration .

Antioxidant Activity

Research has demonstrated that 3,4-Dihydro-1H-2-benzopyran derivatives possess antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress in cellular models, which is crucial for preventing cell damage and maintaining cellular health.

Anticancer Activity

In vitro studies have indicated that derivatives of 3,4-Dihydro-1H-2-benzopyran exhibit cytotoxic effects against various cancer cell lines. For example:

Cell Line	IC50 (µM)	Reference
MDA-MB-435 (Melanoma)	0.36
SF-295 (Glioblastoma)	0.40

These findings suggest that the compound may serve as a lead for developing new anticancer agents.

Anti-inflammatory Activity

The compound has also been evaluated for anti-inflammatory effects. It has demonstrated the ability to inhibit pro-inflammatory cytokines in various models, indicating potential utility in treating inflammatory diseases.

Case Studies and Research Findings

Several studies have explored the therapeutic potential of 3,4-Dihydro-1H-2-benzopyran derivatives:

• Neuroprotection Against Amyloid Toxicity : A study highlighted the effectiveness of a specific derivative in reducing neuronal death induced by amyloid-beta exposure in animal models, suggesting its potential as a treatment for Alzheimer's disease .
• Serotonin Receptor Modulation : Another investigation focused on the anxiolytic effects of modified benzopyran compounds, showing significant improvement in anxiety-like behaviors in rodent models when administered at therapeutic doses .
• Cytotoxicity Against Cancer Cells : Research involving human melanoma and glioblastoma cell lines confirmed that certain derivatives exhibited superior cytotoxicity compared to standard chemotherapeutic agents like doxorubicin .

Comparison with Similar Compounds

Structural Analogues

The benzodioxepin scaffold is chemically versatile, with substitutions at the 7-position significantly altering physical and chemical properties. Below is a comparison with its carboxylic acid derivative and other related compounds:

Property	3,4-Dihydro-2H-1,5-benzodioxepin-7-amine	3,4-Dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
Molecular Formula	C₉H₁₁NO₂	C₁₀H₁₀O₄
Molecular Weight (g/mol)	165.19	194.18
CAS RN	175136-34-2	20825-89-2
Melting Point	81–82°C	143–146°C
Solubility	Water, ethanol, acetone	Not explicitly reported; likely polar aprotic solvents
Functional Group	-NH₂	-COOH
Purity (Commercial)	97–98%	Not specified
Primary Applications	Pharmaceuticals, agrochemicals, dyes	Intermediate for ester/amide synthesis

Key Observations :

• Thermal Stability : The carboxylic acid analogue has a significantly higher melting point (143–146°C ), likely due to strong intermolecular hydrogen bonding from the -COOH group .
• Synthetic Utility : The amine’s nucleophilic -NH₂ group facilitates reactions with electrophiles (e.g., acylations), while the carboxylic acid is suited for condensation reactions .

Commercial Availability and Pricing

• 3,4-Dihydro-2H-1,5-benzodioxepin-7-amine :
  • Priced at ¥13,400/g (97% purity, 1g scale) .
  • Available from suppliers such as Thermo Scientific (98% purity, 5g for research use) .